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Compound of Interest

Compound Name: Muscopyridine

Cat. No.: B1213017 Get Quote

An In-depth Technical Guide to Muscopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Muscopyridine, a naturally

occurring pyridine alkaloid and a constituent of musk. This document consolidates critical data

on its chemical identity, physicochemical properties, and established experimental protocols for

its synthesis and isolation.

Chemical Identity and Structure
Muscopyridine, a significant component of natural musk, is characterized by the following

identifiers and structural details.

CAS Number: 501-08-6

Chemical Structure:

(3R)-3-methyl-16-azabicyclo[10.3.1]hexadeca-1(15),12(16),13-triene

Chemical structure of Muscopyridine

Image Credit: National Center for Biotechnology Information. PubChem Compound Summary

for CID 193306, Muscopyridine. --INVALID-LINK--. Accessed [Current Date].
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Muscopyridine,

essential for experimental design and computational modeling.

Property Value Source

Molecular Formula C₁₆H₂₅N [1][2]

Molecular Weight 231.38 g/mol [1]

Boiling Point 138-143 °C at 2.2 mmHg

Refractive Index (n D²⁵) 1.5206

Density (d²⁵) 0.9669 g/cm³

Optical Rotation ([α]D²³) +17.4°

logP 5.6 [1]

Experimental Protocols
This section details established methodologies for the isolation and synthesis of

Muscopyridine, providing a foundation for its laboratory preparation and study.

Isolation from Natural Musk
Muscopyridine can be isolated from the glandular secretions of the male musk deer (Moschus

moschiferus). The following protocol is based on the classical method described by Prelog et

al.

Protocol:

Extraction: Exhaustively extract crude musk with an aqueous solution of tartaric acid

followed by 10% hydrochloric acid.

Basification: Make the filtered aqueous solutions alkaline with potassium hydroxide (KOH).

Solvent Extraction: Extract the alkaline solution with diethyl ether.
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Concentration: Distill off the ether to obtain a residue and an oil.

Distillation: Distill the oil under reduced pressure to yield Muscopyridine. This process

typically yields about 0.75 g of Muscopyridine from 2 kg of crude musk.

Total Synthesis of Muscopyridine
Several total synthesis routes for Muscopyridine have been reported. One notable approach

involves a multi-step process starting from cyclododecanone.

Key Steps:

Stobbe Condensation: React cyclododecanone to form a bicyclic hydrocarbon intermediate.

Cyclization, Decarboxylation, and Wolff-Kishner Reduction: Further modify the intermediate.

Schmidt Reaction: Treat the resulting compound with hydrazoic acid.

Dehydrogenation: Dehydrogenate the product to yield a mixture of 2,3- and 2,6-

decamethylenepyridines.

N-Oxide Formation and Rearrangement: Convert the 2,6-isomer to its N-oxide and rearrange

it.

Hydrolysis and Oxidation: Hydrolyze and then oxidize the rearranged product to a ketone.

Methylation and Wolff-Kishner Reduction: Complete the synthesis by direct methylation and

a final Wolff-Kishner reduction to yield racemic muscopyridine.

A more recent one-step preparation involves a cross-coupling method. This is achieved by the

slow, dropwise addition of a THF solution of a di-Grignard reagent to a stirred mixture of an

equimolar quantity of a dichloropyridine in THF with a catalytic amount of Ni(dppp)Cl₂ under a

nitrogen atmosphere. The reaction mixture is maintained at 35-40°C for up to 20 hours.

Biological Activity and Mechanism of Action
Muscopyridine is a component of natural musk, which has a long history of use in traditional

Chinese medicine for its purported anti-inflammatory and neuroprotective effects. However,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://www.benchchem.com/product/b1213017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


research on the specific pharmacological activities and signaling pathways of isolated

Muscopyridine is limited. Most studies have focused on muscone, the principal odoriferous

and bioactive component of musk.

Further investigation is required to elucidate the distinct molecular mechanisms and signaling

pathways through which Muscopyridine exerts its biological effects.

Visualizations
Experimental Workflow: Isolation and Synthesis
The following diagram illustrates a generalized workflow for obtaining Muscopyridine,

combining both isolation from natural sources and a synthetic route.

Caption: Generalized workflow for obtaining Muscopyridine.

This guide provides a foundational understanding of Muscopyridine for scientific and research

applications. Further studies are encouraged to fully characterize its biological activities and

potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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